N-(3,4,5-trimethoxybenzoyl)aspartic acid

• IUPAC Name: 2-[(3,4,5-trimethoxybenzoyl)amino]butanedioic acid
• InChI: InChI=1S/C14H17NO8/c1-21-9-4-7(5-10(22-2)12(9)23-3)13(18)15-8(14(19)20)6-11(16)17/h4-5,8H,6H2,1-3H3,(H,15,18)(H,16,17)(H,19,20)
• InChI Key: IKYIXOOHFUEACE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC(CC(=O)O)C(=O)O
• Molecular Formula: C14H17NO8
• Molecular Weight: 327.29 g/mol

Description

N-(3,4,5-trimethoxybenzoyl)aspartic acid is a useful research compound. Its molecular formula is C14H17NO8 and its molecular weight is 327.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 327.09541650 g/mol and the complexity rating of the compound is 427. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymer Synthesis

The compound has been explored in the synthesis of specific polymers. For example, a study by Nakato et al. (1998) investigated the polycondensation of L-aspartic acid with various aromatic aminocarboxylic acids using phosphoric acid as a catalyst. The resulting copolymers, consisting of succinimide and amide units, showed solubility in DMF and DMSO and varied thermal properties based on the aromatic unit involved (Nakato et al., 1998).

Biocatalysis and Synthesis of Amino Acids

N-(3,4,5-trimethoxybenzoyl)aspartic acid and related compounds are used in the biocatalytic synthesis of amino acids. Fu et al. (2019) report on the biocatalytic asymmetric synthesis of various N-arylated aspartic acids using ethylenediamine-N,N′-disuccinic acid lyase (EDDS lyase) as a biocatalyst, demonstrating a broad substrate scope (Fu et al., 2019).

Ionic Liquids for CO2 Conversion

Amino acid ionic liquids, including those based on aspartic acid, have been synthesized and characterized for their catalytic performance in the conversion of CO2 and epoxides to cyclic carbonates. Yue et al. (2017) found that these ionic liquids are effective single-component bifunctional catalysts, offering environmentally benign chemical processes with potential industrial applications (Yue et al., 2017).

Synthesis of Amino Acid Analogues

This compound analogues have been synthesized for various applications. Conti et al. (2007) describe the stereoselective synthesis of a conformationally constrained analogue of aspartic acid, useful in research and potentially in pharmaceutical applications (Conti et al., 2007).

Enzymatic Production of Peptide Precursors

This compound and its derivatives have been used in the enzymatic production of peptide precursors. Murakami et al. (2000) explored the continuous enzymatic production of N-(benzyloxycarbonyl)-L-aspartic acid(continued)

(Z-L-Asp), a precursor of aspartame, in an aqueous/organic biphasic medium. This approach significantly improved the yield of the peptide precursor, showcasing the compound's relevance in industrial-scale synthesis of synthetic sweeteners (Murakami et al., 2000).

NMDA Antagonists in Neurological Research

Compounds related to this compound have been investigated for their roles as NMDA antagonists, which are significant in neurological research. Stasheff et al. (1989) differentiated the roles of NMDA antagonists in epileptogenesis and seizure expression in an in vitro model, highlighting the importance of these compounds in understanding and potentially treating neurological disorders (Stasheff et al., 1989).

Structural Analysis in Drug Design

In drug design, the structural analysis of this compound derivatives plays a crucial role. Kim et al. (2010) conducted a structural analysis of 5-aminosalicyl-L-glutamic acid, a prodrug of 5-aminosalicylic acid, to understand its colon-specific deconjugation. Such studies aid in the design of more effective and targeted drug delivery systems (Kim et al., 2010).